BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling Ossirene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ossirene

Cat. No.: B8180848

This document provides immediate, essential safety and logistical information for laboratory
personnel handling Ossirene (also known as AS101). As a potent, immunomodulatory
organotellurium compound, Ossirene must be handled with a high degree of caution to
mitigate risks associated with its toxicological properties. Adherence to these procedural
guidelines is mandatory for ensuring personnel safety and regulatory compliance.

Hazard Identification and Exposure Limits

Ossirene is a synthetic organotellurium compound requiring careful handling due to its
potential toxicity and potent biological activity. While a complete toxicological profile is not fully
established, data on related tellurium compounds indicate significant health risks. Exposure to
tellurium compounds can cause symptoms such as drowsiness, metallic taste, nausea, and a
characteristic "garlic-like" odor of the breath and sweat.

All handling procedures must be designed to stay below established occupational exposure
limits for tellurium and its compounds.
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Parameter Value Agency
CAS Number 106566-58-9

Ammonium
Chemical Name trichloro(dioxoethylene-

0,0"-)tellurate
Molecular Formula C2HsCIsNO:2Te
OSHA PEL (as Te) 0.1 mg/m3 (8-hour TWA) OSHA
ACGIH TLV (as Te) 0.1 mg/m3 (8-hour TWA) ACGIH

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following PPE is

mandatory for all personnel handling Ossirene in powdered or solution form.
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Protection Type

Specification

Material/Standard

Use Case

Hand Protection

Double-gloving is

required.

Outer Glove: Nitrile
(=8 mil
thickness)Inner Glove:
Nitrile

Required for all
handling activities,
including weighing,
solution preparation,
and administration.
Change outer gloves
immediately upon
contamination.

Eye Protection

Chemical splash
goggles or safety
glasses with side

shields.

ANSI Z87.1 certified

Required when
handling Ossirene in
either powder or liquid

form.

Face Protection

Full-face shield.

Required in addition to
goggles when there is
a significant risk of
splash or aerosol
generation (e.g.,
preparing
concentrated

solutions, sonicating).

Respiratory Protection

Air-purifying respirator
with a P100 (or N100)

particulate filter.

NIOSH-approved

Required when
handling powdered
Ossirene outside of a
certified chemical
fume hood or
ventilated balance

enclosure.

Body Protection

Disposable lab coat

with tight-fitting cuffs.

Polypropylene or
similar non-woven,

fluid-resistant

Must be worn at all
times in the
designated handling

area. Remove

material. immediately upon
contamination.
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Operational Plan: Step-by-Step Handling Protocol

The following workflow must be strictly adhered to for all procedures involving Ossirene. This
process is designed to minimize exposure and prevent contamination of the laboratory

environment.
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Caption: Standard operating procedure workflow for handling Ossirene.
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Experimental Protocol: Preparation of a 10 mM Stock
Solution

This protocol outlines the procedure for preparing a stock solution from powdered Ossirene.
e Preparation:

o Designate a work area within a certified chemical fume hood. Cover the work surface with
disposable, absorbent bench paper.

o Assemble all necessary equipment: analytical balance, weigh paper, spatula, vials, and
solvent (e.g., DMSO).

o Don all required PPE as specified in the table above.
e Weighing (inside fume hood or ventilated balance enclosure):
o Tare the analytical balance with a piece of weigh paper.

o Carefully weigh the desired amount of Ossirene powder (Molecular Weight: 312.05 g/mol
). For 1 mL of a 10 mM solution, weigh 3.12 mg.

o Record the exact weight.
 Solubilization (inside fume hood):
o Carefully transfer the weighed powder into an appropriately sized vial.

o Using a calibrated pipette, add the required volume of solvent (e.g., 1 mL of DMSO for a
10 mM solution).

o Cap the vial securely and vortex until the solid is completely dissolved. Gentle warming or
sonication may be required if specified by the product datasheet.

¢ Cleanup:

o Decontaminate the spatula and any non-disposable equipment used.
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o Dispose of all contaminated disposable items (weigh paper, pipette tips, gloves) into the
designated solid hazardous waste container.

Spill and Emergency Response

Immediate and correct response to a spill is critical to prevent exposure.
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Caption: Logical workflow for responding to an Ossirene spill.
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Decontamination Procedure for Minor Spills:
o Alert Personnel: Immediately alert others in the vicinity.

o Containment: If a liquid, cover the spill with an absorbent material (e.g., chemical absorbent
pads or vermiculite). For a powder, gently cover with damp paper towels to avoid generating
dust.

o Cleanup: Wearing full PPE, carefully collect all contaminated materials using forceps or a
scoop and place them into a labeled hazardous waste bag.

o Surface Decontamination: Clean the spill area thoroughly with soap and water. Perform the
cleaning process three times.

o Disposal: Seal the hazardous waste bag and place it in the designated hazardous waste
container.

Disposal Plan

Proper disposal of Ossirene and all contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance. All waste streams are considered hazardous.
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Waste Type Description Container Disposal
Procedure
Store in a designated
Contaminated gloves, Labeled, sealed satellite accumulation
wipes, weigh boats, hazardous waste area. Arrange for
Solid Waste disposable lab coats, container (e.g., "Trace  pickup by the
and unused Ossirene Chemo Waste" or institution's
powder. "Toxic Solid Waste"). Environmental Health
& Safety (EHS) office.
Unused Ossirene Labeled, sealed Do not pour down the
solutions, hazardous waste drain. Store in a
Liquid Waste contaminated container (e.g., designated satellite
solvents, and initial "Halogenated Solvent accumulation area for
rinses of glassware. Waste" if applicable). EHS pickup.
Seal container when
Contaminated Puncture-proof, full and place in the
Sharps Waste needles, syringes, and labeled sharps designated

pipette tips.

container.

accumulation area for
EHS pickup.

Disclaimer: This guide is based on general safety principles for potent tellurium compounds.
Always consult your institution's specific safety protocols and the manufacturer's product
information sheet. This information is for Research Use Only.

» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ossirene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8180848#personal-protective-equipment-for-
handling-ossirene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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